Cas no 1346262-59-6 ((3,3-Dimethyloxetan-2-yl)methanol)

• Product Name: (3,3-Dimethyloxetan-2-yl)methanol
• CAS No: 1346262-59-6
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• MDL: MFCD04973500
• CID: 4695745
• Update Time: 2025-06-28

(3,3-Dimethyloxetan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,3-dimethyloxetan-2-yl)methanol
• (3,3-Dimethyloxetane-2-yl)methanol
• SB15414
• (3,3-Dimethyloxetan-2-yl)methanol

• MDL： MFCD04973500
• Inchi： 1S/C6H12O2/c1-6(2)4-8-5(6)3-7/h5,7H,3-4H2,1-2H3
• InChI Key： RRGZEWCTGRLQTQ-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 88.5
• Topological Polar Surface Area: 29.5

Additional information on (3,3-Dimethyloxetan-2-yl)methanol

Introduction to (3,3-Dimethyloxetan-2-yl)methanol (CAS No. 1346262-59-6)

Introduction

The compound (3,3-Dimethyloxetan-2-yl)methanol, with the CAS registry number 1346262-59-6, is a unique organic compound that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of oxetane derivatives, which are four-membered cyclic ethers with significant potential in polymer chemistry and drug delivery systems. The structure of (3,3-Dimethyloxetan-2-yl)methanol consists of an oxetane ring substituted with two methyl groups at the 3-position and a hydroxymethyl group at the 2-position, making it a versatile building block for further chemical modifications.

Chemical Structure and Properties

The molecular formula of (3,3-Dimethyloxetan-2-yl)methanol is C₇H₁₄O₂, with a molecular weight of approximately 140.18 g/mol. Its structure is characterized by the oxetane ring, which is less strained compared to smaller cyclic ethers like epoxides, making it more stable and easier to handle. The presence of two methyl groups at the 3-position introduces steric hindrance, which can influence the compound's reactivity and physical properties. The hydroxymethyl group at the 2-position adds hydrophilic character to the molecule, enhancing its solubility in polar solvents.

Synthesis and Applications

The synthesis of (3,3-Dimethyloxetan-2-yl)methanol typically involves nucleophilic ring-opening reactions of oxetanes using appropriate nucleophiles. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. The hydroxymethyl group makes this compound an excellent candidate for further functionalization, such as esterification or etherification, opening up possibilities in polymer synthesis and drug delivery systems.

One notable application of oxetane derivatives like (3,3-Dimethyloxetan-2-yl)methanol is in the development of biodegradable polymers. These polymers have gained traction in biomedical applications due to their ability to degrade under physiological conditions without leaving harmful residues. Additionally, the compound's unique structure makes it a potential candidate for use in advanced materials such as self-healing polymers and stimuli-responsive materials.

Recent Research Findings

Recent studies have explored the use of (3,3-Dimethyloxetan-2-yl)methanol in click chemistry reactions, where it serves as a versatile building block for constructing complex molecules with high precision. Researchers have also investigated its role in asymmetric catalysis, where its stereochemistry plays a crucial role in determining the outcome of reactions.

Furthermore, advancements in computational chemistry have allowed for detailed modeling of oxetane derivatives, providing insights into their electronic properties and reactivity patterns. These studies are paving the way for novel applications in fields such as nanotechnology and green chemistry.

Safety and Handling

While handling (3,3-Dimethyloxetan-2-yl)methanol, it is essential to follow standard laboratory safety protocols due to its potential irritant properties. Proper ventilation and personal protective equipment should be used to minimize exposure risks.

Conclusion

In conclusion, (3,3-Dimethyloxetan-2-yl)methanol (CAS No. 1346262-59-6) is a promising compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for researchers exploring new frontiers in organic synthesis and materials science.